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Compound of Interest

Compound Name: CP-339818

Cat. No.: B1199909 Get Quote

Introduction

CP-339818 is a potent, non-peptide antagonist of the voltage-gated potassium channels Kv1.3

and Kv1.4.[1][2] It preferentially binds to the C-type inactivated state of the Kv1.3 channel with

an IC50 value of approximately 200 nM, and it inhibits the Kv1.4 channel with an IC50 of about

300 nM. Due to its ability to selectively block Kv1.3, CP-339818 effectively suppresses the

activation of human T cells, making it a valuable tool for immunological research.[1][3] Proper

preparation of stock solutions is critical for ensuring experimental reproducibility and accuracy.

This document provides detailed protocols for the preparation, storage, and handling of CP-
339818 for use in cell culture applications.

Compound Specifications
A summary of the key chemical and physical properties of CP-339818 hydrochloride is

provided below.
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Property Value

Chemical Name
N-[1-(phenylmethyl)-4(1H)-quinolinylidene]-1-

pentanamine, monohydrochloride[4]

Molecular Formula C₂₁H₂₄N₂ · HCl[2][4]

Molecular Weight 340.89 g/mol [4][5]

CAS Number 478341-55-8[4][5]

Purity ≥98%[4]

Appearance Crystalline solid or powder

Solubility Data
The solubility of CP-339818 hydrochloride in common laboratory solvents is crucial for

preparing high-concentration stock solutions.

Solvent Maximum Concentration Notes

DMSO 62.5 mg/mL (~183 mM)[3]
Ultrasonic treatment is

recommended.[3]

Water 20 mM (~6.82 mg/mL)[5] Sonication is recommended.[5]

Ethanol 0.1 - 1 mg/mL[4] Slightly soluble.[4]

Experimental Protocols
3.1. Required Materials

CP-339818 hydrochloride powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade[6][7]

Sterile deionized water or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes or vials
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Calibrated pipettes and sterile tips

Vortex mixer

Sonicator (water bath or probe)

Sterile syringe filters (0.22 µm pore size, PTFE for DMSO)

Laminar flow hood or biological safety cabinet

3.2. Protocol 1: Preparation of a 50 mM Stock Solution in DMSO

This protocol is recommended for creating a high-concentration, long-term storage stock.

Pre-weigh Compound: In a sterile environment, accurately weigh the desired amount of CP-
339818 hydrochloride powder. For example, to prepare 1 mL of a 50 mM stock solution,

weigh out 17.04 mg of the compound (Calculation: 0.050 mol/L * 1 L * 340.89 g/mol = 17.04

mg/mL).

Add Solvent: Add the calculated volume of sterile DMSO to the vial containing the powder.

Dissolve: Vortex the mixture thoroughly for 1-2 minutes. If the compound is not fully

dissolved, sonicate the vial in a water bath for 5-10 minutes until the solution is clear.[3]

Sterile Filtration: To ensure sterility for cell culture use, filter the stock solution through a 0.22

µm syringe filter into a new sterile vial. It is recommended to use a PTFE

(polytetrafluoroethylene) membrane filter for DMSO-based solutions.

Aliquot and Store: Aliquot the sterile stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots as recommended in the storage table below.

3.3. Protocol 2: Preparation of a 10 mM Stock Solution in Water

This protocol can be used when DMSO is undesirable in the final cell culture medium, although

the maximum concentration and stability are lower.

Weigh Compound: Accurately weigh the required mass of CP-339818 hydrochloride. To

prepare 1 mL of a 10 mM stock solution, use 3.41 mg.
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Add Solvent: Add the appropriate volume of sterile deionized water.

Dissolve: Vortex the solution vigorously. Sonication is recommended to aid dissolution.[5]

Sterile Filtration: Sterilize the solution by passing it through a 0.22 µm syringe filter into a

sterile tube.

Aliquot and Store: Aliquot and store immediately as detailed in the storage section.

3.4. Preparation of Working Solutions

To prepare a working solution, dilute the high-concentration stock solution directly into your cell

culture medium to the desired final concentration. For example, to make 10 mL of medium with

a final concentration of 10 µM CP-339818 from a 50 mM DMSO stock:

Calculation (C1V1 = C2V2): (50,000 µM) * V1 = (10 µM) * (10 mL)

Volume to Add (V1): V1 = 2 µL

Add 2 µL of the 50 mM stock solution to 10 mL of cell culture medium and mix thoroughly

before adding to cells. The final DMSO concentration will be 0.02%, which is typically non-toxic

for most cell lines.

Storage and Stability
Proper storage is essential to maintain the activity of the compound.

Form Solvent
Storage
Temperature

Stability Period

Powder N/A -20°C[5] Up to 3 years[5]

Stock Solution DMSO/Water -80°C[3] Up to 6 months[3]

Stock Solution DMSO/Water -20°C[3] Up to 1 month[3]

Note: Always refer to the manufacturer's certificate of analysis for batch-specific storage

recommendations. Avoid repeated freeze-thaw cycles.
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Visualized Workflow and Pathway
The following diagrams illustrate the experimental workflow for stock solution preparation and

the inhibitory action of CP-339818 on T-cell activation.

Stock Solution Preparation Workflow

1. Weigh CP-339818 Powder

2. Add Sterile Solvent
(e.g., DMSO)

3. Dissolve Compound
(Vortex/Sonicate)

4. Sterile Filter
(0.22 µm Syringe Filter)

5. Aliquot into
Single-Use Vials

6. Store at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing sterile CP-339818 stock solutions.
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Caption: Inhibition of T-cell activation by CP-339818 via Kv1.3 blockade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.medchemexpress.com/cp-339818.html
https://www.scbt.com/p/cp-339818-478341-55-8
https://www.medchemexpress.com/cp-339818-hydrochloride.html
https://www.caymanchem.com/product/40766/cp-339-818-hydrochloride
https://www.targetmol.com/compound/cp%20339818%20hydrochloride
https://ptacts.uspto.gov/ptacts/public-informations/petitions/1534682/download-documents?artifactId=WdVEG0CWBSXS1XIwsjlk45gFP2w-YQuZlDoeZyJwxcivEncB_qR-OsM
https://www.scientificlabs.com/en/product/solvents/D8418-100ML
https://www.benchchem.com/product/b1199909#preparing-cp-339818-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b1199909#preparing-cp-339818-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b1199909#preparing-cp-339818-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b1199909#preparing-cp-339818-stock-solutions-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1199909?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

